Cas no 891123-16-3 (N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 891123-16-3
• MF: C₁₆H₁₆N₆O₄S
• MW: 388.401041030884
• CID: 5914558
• PubChem ID: 86261884
• Update Time: 2025-05-23

N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• 891123-16-3
• N-(4-nitrophenyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• AKOS024654984
• SR-01000020672
• N-(4-nitrophenyl)-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• F2513-0520
• N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• SR-01000020672-1
• AB00678703-01
• N-(4-nitrophenyl)-2-[(7-oxo-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide

• Inchi： 1S/C16H16N6O4S/c1-2-3-12-8-13(23)18-15-19-20-16(21(12)15)27-9-14(24)17-10-4-6-11(7-5-10)22(25)26/h4-8H,2-3,9H2,1H3,(H,17,24)(H,18,19,23)
• InChI Key： RNYGKBADJYZALS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

Computed Properties

• Exact Mass: 388.09537419g/mol
• Monoisotopic Mass: 388.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 160Ų

Additional information on N-(4-nitrophenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

N-(4-Nitrophenyl)-2-({7-Oxo-5-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(4-Nitrophenyl)-2-({7-Oxo-5-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide is a complex organic compound with the CAS registry number 891123-16-3. This compound belongs to the class of sulfonamides and features a triazolopyrimidine core with a nitrophenyl substituent. The molecule's structure is characterized by a triazolopyrimidine ring system fused with a pyrimidine ring and a sulfonamide group attached to an acetamide moiety. The presence of the nitro group on the phenyl ring suggests potential applications in various chemical and pharmaceutical fields.

The synthesis of this compound involves a series of multi-step reactions that typically include nucleophilic substitutions, condensations, and oxidations. The triazolopyrimidine framework is often synthesized via cyclization reactions involving amino acids or related compounds. The introduction of the sulfonamide group requires careful control of reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of such complex molecules.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The triazolopyrimidine core is known to exhibit bioactivity against various enzymes and receptors. For instance, research has shown that derivatives of this compound may act as inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The nitrophenyl group further enhances the molecule's pharmacokinetic properties by improving its solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation. The sulfonamide group plays a significant role in modulating the electronic properties of the molecule, making it suitable for such applications.

The structural versatility of this compound also makes it an interesting candidate for further chemical modifications. Researchers have been exploring the effects of substituting different groups on the phenyl ring or modifying the triazolopyrimidine core to enhance specific properties such as stability or reactivity. These modifications could lead to new compounds with even broader applications in medicine and technology.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on identifying microorganisms capable of metabolizing such complex molecules under various environmental conditions. This knowledge is essential for developing strategies to mitigate any potential risks associated with its use or disposal.

In conclusion, N-(4-Nitrophenyl)-2-{[7-Oxo-5-propyl-7H,8H-triazolo[4,3-a]pyrimidin-3-Yl]sulfanyl}acetamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure provides a foundation for further research into novel drug development and material innovation while highlighting the importance of sustainable synthetic methods and environmental considerations.